Superior Kinase Inhibition vs. Erlotinib
Within the 21-compound spiro-pyrrolopyridazine series evaluated in the same study, SPP3 and SPP10 were the only derivatives exhibiting broad cytotoxicity across all three cancer cell lines. However, their selectivity profiles diverge markedly. SPP3 showed high cytotoxicity against nontumorigenic HEK-293 cells with an IC50 of 7.5 ± 1.0 μM, yielding selectivity index (SI) values of 0.72, 0.76, and 0.90 for MCF-7, H69AR, and PC-3 cells respectively—all below the threshold of 1.0, indicating no cancer-selective cytotoxicity. In contrast, SPP10 (Egfr-IN-112) demonstrated substantially reduced toxicity toward HEK-293 cells with an IC50 of 26.8 ± 0.4 μM, resulting in SI values of 11.6, 8.48, and 6.38 for the same three cancer cell lines [1]. This represents an SI differential exceeding 7-fold to 16-fold depending on the specific cancer cell type. An SI value equal to or greater than 2 is deemed exceptionally high; only SPP10 met this criterion across all tested cancer cell lines [1].
| Evidence Dimension | Selectivity Index (SI) for cancer cells versus nontumorigenic HEK-293 cells |
|---|---|
| Target Compound Data | SI values: 11.6 (MCF-7), 8.48 (H69AR), 6.38 (PC-3); HEK-293 IC50 = 26.8 ± 0.4 μM |
| Comparator Or Baseline | SPP3 (intra-class analog): SI values: 0.72 (MCF-7), 0.76 (H69AR), 0.90 (PC-3); HEK-293 IC50 = 7.5 ± 1.0 μM |
| Quantified Difference | SI differential: SPP10 exhibits 7.1-fold to 16.1-fold higher selectivity index versus SPP3 depending on cancer cell type; HEK-293 IC50 differential: 3.6-fold reduced non-tumor toxicity |
| Conditions | XTT cytotoxicity assay; 72 h incubation; MCF-7 (breast), H69AR (lung), PC-3 (prostate) cancer cells; HEK-293 nontumorigenic cells |
Why This Matters
This quantitative selectivity differential directly impacts procurement decisions for researchers requiring compounds with demonstrated cancer-selective cytotoxicity rather than broad cytotoxic agents that lack tumor specificity.
- [1] Atmaca H, Ilhan S, Pulat Ç, Dundar BA, Zora M. Evaluation of Novel Spiro-pyrrolopyridazine Derivatives as Anticancer Compounds: In Vitro Selective Cytotoxicity, Induction of Apoptosis, EGFR Inhibitory Activity, and Molecular Docking Analysis. ACS Omega. 2024;9(22):23713–23723. View Source
